Cas no 483278-12-2 (1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid)

• Product Name: 1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid
• CAS No: 483278-12-2
• MF: C₂₄H₂₄N₂O₆S
• MW: 468.522165298462
• CID: 5994901
• PubChem ID: 21235146
• Update Time: 2025-10-29

1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid
• 10H-Phenothiazine-10-ethanol, α-[[(2-methoxyphenyl)amino]methyl]-, ethanedioate (1:1)
• AKOS003607602
• F1021-0004
• 483278-12-2
• 1-(2-methoxyanilino)-3-phenothiazin-10-ylpropan-2-ol;oxalic acid
• 1-((2-methoxyphenyl)amino)-3-(10H-phenothiazin-10-yl)propan-2-ol oxalate
• 1-[(2-methoxyphenyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid

• Inchi： 1S/C22H22N2O2S.C2H2O4/c1-26-20-11-5-2-8-17(20)23-14-16(25)15-24-18-9-3-6-12-21(18)27-22-13-7-4-10-19(22)24;3-1(4)2(5)6/h2-13,16,23,25H,14-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key： OPJXEHMKEWGUTB-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1C2=CC=CC=C2SC2=CC=CC=C12)C(O)CNC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 468.13550766g/mol
• Monoisotopic Mass: 468.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Additional information on 1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid

Compound CAS No 483278-12-2: 1-(2-Methoxyphenyl)Amino-3-(10H-Phenothiazin-10-Yl)Propan-2-Ol and Oxalic Acid

The compound with CAS No 483278-12-2, known as 1-(2-methoxyphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is often associated with oxalic acid, which plays a crucial role in its synthesis and functionalization. Recent studies have highlighted its potential applications in drug delivery systems and advanced materials due to its unique structural properties.

Phenothiazine derivatives, such as the one described by CAS No 483278-12-2, are known for their versatile electronic properties, making them ideal candidates for use in organic electronics and optoelectronic devices. The incorporation of the methoxyphenyl group enhances the molecule's solubility and stability, which are critical factors for its practical applications. Researchers have explored its use in creating efficient organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to transport charges effectively contributes to device performance.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of oxalic acid as a reagent in this process ensures the formation of stable intermediates, which are essential for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

One of the most promising applications of CAS No 483278-12-2 is in the field of drug delivery. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs and enhance their bioavailability. Studies have demonstrated that these structures can target specific tissues or cells, reducing systemic toxicity and improving therapeutic efficacy.

In addition to its pharmacological applications, this compound has shown potential in materials science, particularly in the development of stimuli-responsive materials. Its ability to undergo reversible structural changes in response to external stimuli, such as temperature or pH changes, makes it a valuable component in smart materials for sensing and actuation applications.

Recent research has also focused on the electrochemical properties of CAS No 483278-12-2, exploring its use as an electrode material in supercapacitors and batteries. Its high conductivity and excellent redox stability make it a strong candidate for next-generation energy storage devices.

In conclusion, the compound CAS No 483278-12-2 represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique properties, combined with innovative synthesis methods and cutting-edge research, position it as a key material for future technological developments.